Cas no 62875-07-4 (2-Methylbutane-1,2,4-triol)

2-Methylbutane-1,2,4-triol structure
2-Methylbutane-1,2,4-triol structure
Product Name:2-Methylbutane-1,2,4-triol
CAS No:62875-07-4
MF:C5H12O3
MW:120.146982192993
MDL:MFCD18976145
CID:526363
PubChem ID:3017363
Update Time:2025-07-29

2-Methylbutane-1,2,4-triol Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Butanetriol,2-methyl-
    • 2-METHYL-1,2,4-BUTANETRIOL
    • 2-methylbutane-1,2,4-triol
    • (+/-)-2-methylbutane-1,2,4-triol
    • 2-Methyl-1,2,4-butantriol
    • 2-Methyl-1,4,5-butantriol
    • 2-methyl-butane-1,2,4-triol
    • AC1MI4MH
    • AG-G-31780
    • CTK5B6428
    • EINECS 263-746-8
    • 1,2,4-Butanetriol, 2-methyl-
    • TRA0038646
    • FCH1053080
    • SCHEMBL28594
    • SB84538
    • AKOS024257954
    • Z1238572721
    • MFCD18976145
    • NS00055839
    • 62875-07-4
    • AS-58672
    • DTXSID80978612
    • EN300-1706111
    • XYHGSPUTABMVOC-UHFFFAOYSA-N
    • DB-356259
    • 2-Methylbutane-1,2,4-triol
    • MDL： MFCD18976145
    • Inchi： 1S/C5H12O3/c1-5(8,4-7)2-3-6/h6-8H,2-4H2,1H3
    • InChI Key： XYHGSPUTABMVOC-UHFFFAOYSA-N
    • SMILES： OC(C)(CO)CCO

Computed Properties

  • Exact Mass: 120.07866
  • Monoisotopic Mass: 120.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 64.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: -1.2

Experimental Properties

  • Density: 1.159
  • Boiling Point: 286.7°Cat760mmHg
  • Flash Point: 145.5°C
  • Refractive Index: 1.486
  • PSA: 60.69
  • LogP: -0.88790

2-Methylbutane-1,2,4-triol Pricemore >>

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2-Methylbutane-1,2,4-triol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:62875-07-4)2-Methylbutane-1,2,4-triol
Order Number:A1231017
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:09
Price ($):911
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:62875-07-4)2-Methylbutane-1,2,4-triol
A1231017
Purity:99%
Quantity:1g
Price ($):911
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